Cas no 81067-45-0 (1,5-Dibromo-3-chloro-2-iodobenzene)

• Product name: 1,5-Dibromo-3-chloro-2-iodobenzene
• CAS No: 81067-45-0
• MF: C₆H₂Br₂ClI
• MW: 396.245551586151
• CID: 720800
• PubChem ID: 44557940

1,5-Dibromo-3-chloro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-3-chloro-2-iodobenzene
• 1-CHLORO-3,5-DIBROMO-2-IODOBENZENE
• Benzene,1,5-dibromo-3-chloro-2-iodo-
• 3,5-Dibromo-2-iodochlorobenzene
• AKOS015890150
• 81067-45-0
• FT-0607612
• A840033
• DTXSID20659332

• MDL： MFCD00070764
• Inchi： InChI=1S/C6H2Br2ClI/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： RLXLNRHOXVGHAH-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1Br)I)Cl)Br

Computed Properties

• Exact Mass: 393.72600
• Monoisotopic Mass: 393.72565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 0.00000
• LogP: 4.46960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1,5-Dibromo-3-chloro-2-iodobenzene

Comprehensive Analysis of 1,5-Dibromo-3-chloro-2-iodobenzene (CAS No. 81067-45-0): Properties, Applications, and Industry Trends

1,5-Dibromo-3-chloro-2-iodobenzene (CAS No. 81067-45-0) is a halogenated aromatic compound that has garnered significant attention in organic synthesis and material science due to its unique structural features. This polyhalogenated benzene derivative, characterized by its bromine, chlorine, and iodine substituents, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its molecular formula, C₆H₂Br₂ClI, reflects a high degree of halogen diversity, enabling selective functionalization in cross-coupling reactions—a topic frequently searched by chemists exploring Pd-catalyzed reactions or Suzuki-Miyaura coupling.

Recent trends in sustainable chemistry have amplified interest in optimizing the synthesis of 1,5-Dibromo-3-chloro-2-iodobenzene. Researchers are investigating eco-friendly halogenation methods to reduce waste, aligning with the green chemistry principles often queried in academic databases. The compound’s crystalline structure and stability under ambient conditions make it a candidate for X-ray crystallography studies, another hot topic in structural chemistry forums. Additionally, its role in constructing π-conjugated systems for organic electronics resonates with the surge in searches for OLED materials and organic semiconductors.

From an industrial perspective, 81067-45-0 is pivotal in synthesizing liquid crystal displays (LCDs) and photovoltaic materials, addressing the growing demand for energy-efficient technologies. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, a frequent concern for buyers seeking high-purity intermediates. Safety data sheets emphasize proper handling to avoid decomposition, though it remains non-regulated under major chemical inventories—a relief for logistics teams searching for non-hazardous shipping options.

The compound’s reactivity profile is a subject of ongoing research, particularly in C-H activation and direct arylation protocols. Patent literature reveals its use in antiviral drug scaffolds, coinciding with heightened interest in broad-spectrum therapeutics post-pandemic. For laboratory procurement, keywords like bulk 1,5-Dibromo-3-chloro-2-iodobenzene suppliers or CAS 81067-45-0 price dominate search engines, reflecting commercial demand. Storage recommendations typically suggest amber glass vials under inert gas to prevent halogen loss, a detail critical for long-term stability.

In summary, 1,5-Dibromo-3-chloro-2-iodobenzene exemplifies the intersection of synthetic utility and industrial relevance. Its adaptability in catalysis and material design ensures sustained interest, while evolving environmental regulations drive innovation in its production. As the scientific community prioritizes atom-efficient synthesis, this compound’s role in multicomponent reactions will likely expand, solidifying its place in modern chemistry’s toolkit.